Cas no 2228962-54-5 (3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene)

• Product Name: 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• CAS No: 2228962-54-5
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 6173105
• PubChem ID: 165628474
• Update Time: 2025-05-21

3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• EN300-1767016
• 2228962-54-5

• Inchi： 1S/C10H13N3S/c11-13-12-6-5-8-7-14-10-4-2-1-3-9(8)10/h7H,1-6H2
• InChI Key： SVUSBSXJJKNXPB-UHFFFAOYSA-N
• SMILES： S1C=C(CCN=[N+]=[N-])C2=C1CCCC2

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene

Exploring the Versatile Applications of 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228962-54-5) in Modern Chemistry

The compound 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228962-54-5) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and materials science. With its unique structural features, including the tetrahydrobenzothiophene core and the reactive azidoethyl group, this compound serves as a valuable building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in click chemistry, drug discovery, and polymer science.

One of the most compelling aspects of 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene is its role in click chemistry reactions. The azido group readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used reaction for creating stable triazole linkages. This property makes the compound an excellent candidate for designing bioconjugates, fluorescent probes, and functionalized polymers. Given the growing demand for efficient and modular synthetic strategies, this molecule aligns perfectly with current trends in green chemistry and sustainable synthesis.

In the realm of pharmaceutical research, 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene offers exciting possibilities. The tetrahydrobenzothiophene scaffold is known for its bioactivity and has been explored in the development of central nervous system (CNS) drugs and anti-inflammatory agents. By incorporating the azidoethyl moiety, researchers can further modify the molecule to enhance its pharmacokinetic properties or target specificity. This adaptability is particularly relevant in the era of personalized medicine, where tailored therapeutics are in high demand.

Another area where CAS No. 2228962-54-5 shines is in materials science. The compound's ability to undergo photo-crosslinking and polymerization makes it a promising candidate for creating advanced materials such as self-healing polymers, conductive films, and nanocomposites. With the rise of smart materials and wearable technology, the demand for innovative chemical building blocks like this one is expected to grow exponentially.

From a commercial perspective, 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene is gaining traction due to its versatility and compatibility with modern synthetic techniques. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic and industrial researchers. Its applications in biotechnology, nanotechnology, and catalysis further underscore its importance in cutting-edge scientific endeavors.

In summary, 3-(2-azidoethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228962-54-5) is a multifaceted compound with broad utility across multiple disciplines. Its unique chemical properties, combined with the growing emphasis on modular synthesis and functional materials, position it as a key player in the future of chemistry. Whether you're a researcher exploring new drug candidates or a materials scientist developing next-generation polymers, this molecule offers a wealth of opportunities for innovation and discovery.